Cas no 1004680-13-0 (N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide)
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide
- AKOS024629202
- F2215-0530
- N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,5-dimethoxybenzamide
- 1004680-13-0
- N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,5-dimethoxybenzamide
-
- Inchi: 1S/C19H21N5O4/c1-10-6-16(24(23-10)19-20-12(3)11(2)17(25)22-19)21-18(26)13-7-14(27-4)9-15(8-13)28-5/h6-9H,1-5H3,(H,21,26)(H,20,22,25)
- InChI Key: MZYVPJQJNGGQNV-UHFFFAOYSA-N
- SMILES: O=C1C(C)=C(C)N=C(N1)N1C(=CC(C)=N1)NC(C1C=C(C=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 383.15935417g/mol
- Monoisotopic Mass: 383.15935417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2215-0530-2μmol |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-5μmol |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-10μmol |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-20μmol |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-1mg |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-2mg |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-3mg |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-4mg |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-5mg |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2215-0530-10mg |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide |
1004680-13-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide
Professional Introduction to N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide (CAS No. 1004680-13-0)
N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1004680-13-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key pharmacophoric elements that make it a subject of intense interest among researchers.
The compound's core structure is built around a pyrimidine ring system, which is a common motif in many biologically active molecules. Specifically, the presence of a 4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl moiety suggests potential interactions with biological targets such as enzymes and receptors. This moiety is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity of drug candidates.
In addition to the pyrimidine core, the molecule features a 3-methyl-1H-pyrazol-5-yl substituent. Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this group into the molecular framework of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide may contribute to its pharmacological potential by enhancing its ability to interact with specific biological targets.
The presence of 3,5-dimethoxybenzamide as another key component of the compound further enriches its structural complexity. The amide group is a well-known pharmacophore that can participate in various biochemical interactions. The methoxy substituents on the benzene ring may influence the compound's solubility and metabolic stability, making it an attractive candidate for further optimization.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have shown that N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy
1004680-13-0 (N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-3,5-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)